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Compound of Interest

Compound Name: Boc-3-(4-Biphenylyl)-D-alanine

Cat. No.: B558552

Technical Guide: Boc-3-(4-Biphenylyl)-D-alanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Boc-3-(4-Biphenylyl)-D-alanine,
a key building block in synthetic organic chemistry and drug discovery. This document outlines
its chemical identity, physical properties, and procurement details.

Core Compound Information

Boc-3-(4-Biphenylyl)-D-alanine, also known as N-Boc-3-(4-biphenylyl)-D-alanine or Boc-D-
4-phenylphenylalanine, is a protected, non-proteinogenic amino acid. Its structure incorporates
a biphenyl moiety, which is of significant interest in medicinal chemistry for its potential to
engage in pi-stacking and hydrophobic interactions within biological targets. The tert-
butyloxycarbonyl (Boc) protecting group on the amine ensures its stability and facilitates its use
in peptide synthesis and other complex molecular constructions.[1]

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry
Number.

e CAS Number: 128779-47-5[1][2][3][4]

Physicochemical Data
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A summary of the key quantitative data for Boc-3-(4-Biphenylyl)-D-alanine is presented in the

table below for easy reference and comparison.

Property Value Source(s)
Molecular Formula C20H23NO4 [21[3114]
Molecular Weight 341.41 g/mol [2][4]
Purity >95% - >98% [2][3]
3-[1,1'-biphenyl]-4-yl-2-{[(tert-
IUPAC Name butoxy)carbonyl]lamino}propan [3]
oic acid
Boc-D-4-Phenylphenylalanine,
Synonyms . . [1][2]
BOC-D-4,4'-biphenylalanine
MDL Number MFCD00191185 [2][4]
Boiling Point 528.2+50.0 °C (Predicted)
Density 1.161+0.06 g/cm3 (Predicted)
Flash Point 257.8°C

Vapor Pressure

6.31E-11mmHg at 25°C

Refractive Index

1.562

Supplier Information

Boc-3-(4-Biphenylyl)-D-alanine is available from several chemical suppliers. Researchers

should always verify the purity and specifications from the supplier's certificate of analysis.

o ChemScene: Offers the compound with a purity of 298%.[2]

e Benchchem: Provides high-purity N-Boc-3-(4-biphenylyl)-D-alanine for research purposes.

[1]

e Thermo Scientific Chemicals: Lists the compound with 95% purity.[3][4]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b558552?utm_src=pdf-body
https://www.chemscene.com/product/128779-47-5.html
https://www.thermofisher.com/order/catalog/product/H63494.06
https://www.fishersci.ca/shop/products/n-boc-3-4-biphenylyl-d-alanine-95-thermo-scientific/p-7055020
https://www.chemscene.com/product/128779-47-5.html
https://www.fishersci.ca/shop/products/n-boc-3-4-biphenylyl-d-alanine-95-thermo-scientific/p-7055020
https://www.chemscene.com/product/128779-47-5.html
https://www.thermofisher.com/order/catalog/product/H63494.06
https://www.thermofisher.com/order/catalog/product/H63494.06
https://www.benchchem.com/zh/product/b558552
https://www.chemscene.com/product/128779-47-5.html
https://www.chemscene.com/product/128779-47-5.html
https://www.fishersci.ca/shop/products/n-boc-3-4-biphenylyl-d-alanine-95-thermo-scientific/p-7055020
https://www.benchchem.com/product/b558552?utm_src=pdf-body
https://www.chemscene.com/product/128779-47-5.html
https://www.benchchem.com/product/b558552?utm_src=pdf-body
https://www.benchchem.com/zh/product/b558552
https://www.thermofisher.com/order/catalog/product/H63494.06
https://www.fishersci.ca/shop/products/n-boc-3-4-biphenylyl-d-alanine-95-thermo-scientific/p-7055020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e MedchemExpress
o Fisher Scientific[4]

Experimental Protocols

Detailed experimental protocols are highly dependent on the specific application (e.g., peptide
synthesis, ligand development). Below is a generalized workflow for the use of Boc-3-(4-
Biphenylyl)-D-alanine in a standard solid-phase peptide synthesis (SPPS) coupling reaction.

Objective: To incorporate Boc-3-(4-Biphenylyl)-D-alanine into a growing peptide chain on a
solid support.

Materials:

Resin-bound peptide with a free N-terminal amine

» Boc-3-(4-Biphenylyl)-D-alanine

e Coupling agents (e.g., HBTU, HATU)

o Base (e.g., DIPEA, NMM)

e Solvent (e.g., DMF, NMP)

e Washing solvents (e.g., DMF, DCM)

o Deprotection agent (e.g., TFAin DCM)

Methodology:

e Resin Swelling: Swell the resin-bound peptide in the reaction solvent for 30 minutes.

e Pre-activation: In a separate vessel, dissolve Boc-3-(4-Biphenylyl)-D-alanine (3 eq.), the
coupling agent (3 eq.), and the base (6 eq.) in the reaction solvent. Allow to pre-activate for
5-10 minutes.
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o Coupling: Add the activated amino acid solution to the resin and agitate at room temperature
for 2-4 hours.

e Washing: Filter the resin and wash thoroughly with the reaction solvent, followed by DCM.

» Confirmation: Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the
coupling reaction.

e Boc Deprotection: Treat the resin with a solution of TFA in DCM (typically 20-50%) for 30
minutes to remove the Boc protecting group from the newly added amino acid, preparing it
for the next coupling step.

e Washing: Wash the resin thoroughly with DCM and then the reaction solvent to neutralize
and remove residual TFA.

Workflow and Pathway Diagrams

The following diagrams illustrate key processes relevant to the sourcing and application of
research chemicals like Boc-3-(4-Biphenylyl)-D-alanine.
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Figure 1. Workflow for sourcing a research chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Boc-3-(4-Biphenylyl)-D-alanine|CAS 128779-47-5 [benchchem.com]

2. chemscene.com [chemscene.com]

3. N-Boc-3-(4-biphenylyl)-D-alanine, 95%, Thermo Scientific Chemicals 5 g | Buy Online
[thermofisher.com]

e 4. N-Boc-3-(4-biphenylyl)-D-alanine, 95%, Thermo Scientific Chemicals | Fisher Scientific
[fishersci.ca]

 To cite this document: BenchChem. [Boc-3-(4-Biphenylyl)-D-alanine CAS number and
supplier information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b558552#boc-3-4-biphenylyl-d-alanine-cas-number-
and-supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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